N-(4-hydroxycyclohexyl)-2-naphthalen-1-ylacetamide

• IUPAC Name: N-(4-hydroxycyclohexyl)-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C18H21NO2/c20-16-10-8-15(9-11-16)19-18(21)12-14-6-3-5-13-4-1-2-7-17(13)14/h1-7,15-16,20H,8-12H2,(H,19,21)
• InChI Key: HRKDKILSGQNIPM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)CC2=CC=CC3=CC=CC=C32)O
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-(4-hydroxycyclohexyl)-2-naphthalen-1-ylacetamide, commonly known as HU-210, is a synthetic cannabinoid that was first synthesized in 1988. It is a potent agonist of the cannabinoid receptors CB1 and CB2, and has been widely studied for its potential therapeutic applications.

Mechanism of Action

HU-210 exerts its effects by binding to and activating the CB1 and CB2 receptors in the brain and peripheral tissues. This leads to the modulation of various physiological processes, including pain perception, inflammation, and immune function.
Biochemical and Physiological Effects:
In addition to its analgesic and anti-inflammatory effects, HU-210 has also been shown to have a number of other biochemical and physiological effects. These include the modulation of neurotransmitter release, the regulation of ion channels, and the inhibition of cell proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using HU-210 in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This allows for precise modulation of these receptors without affecting other signaling pathways. However, the use of HU-210 in lab experiments is also limited by its potential toxicity and the need for specialized equipment and expertise.

Future Directions

There are a number of potential future directions for research on HU-210 and other synthetic cannabinoids. These include the development of novel therapeutic agents based on the structure of HU-210, the investigation of the potential role of cannabinoids in the treatment of psychiatric disorders, and the exploration of the effects of cannabinoids on the immune system.

Synthesis Methods

The synthesis of HU-210 involves the reaction of 4-hydroxycyclohexanone with 2-naphthoyl chloride in the presence of a base such as pyridine. The resulting product is then purified through a series of chromatographic techniques to yield HU-210 in its pure form.

Scientific Research Applications

HU-210 has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. It has been shown to have potent analgesic effects in animal models of pain, and has also been investigated for its potential use in the treatment of multiple sclerosis and other neurodegenerative diseases.